Cas no 2137827-69-9 (3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]-)

• Product Name: 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]-
• CAS No: 2137827-69-9
• MF: C₁₀H₉Br₂N₃S
• MW: 363.071558713913
• CID: 5279491
• Update Time: 2025-06-13

3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]-

• Inchi： 1S/C10H9Br2N3S/c11-8-5-15-16-9(8)6-13-3-7-1-2-10(12)14-4-7/h1-2,4-5,13H,3,6H2
• InChI Key： XGCKGMDEUYFSPL-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1CNCC1SN=CC=1Br

Additional information on 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]-

Comprehensive Overview of 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]- (CAS No. 2137827-69-9)

In the realm of specialized chemical compounds, 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]- (CAS No. 2137827-69-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its pyridine and isothiazole moieties, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring bromine substitutions, enhances its reactivity and utility in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel bioactive molecules, aligning with the growing demand for high-value intermediates in drug discovery.

The 6-bromo and 4-bromo-5-isothiazolyl groups in this compound contribute to its versatility as a building block in organic synthesis. These functional groups enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. With the rise of targeted drug design and precision agriculture, the demand for such tailored intermediates has surged. This trend is reflected in search engine queries, where terms like "brominated pyridine derivatives" and "isothiazole-based scaffolds" frequently appear, underscoring the compound's relevance in contemporary research.

From a synthetic perspective, CAS No. 2137827-69-9 offers a robust platform for derivatization. Its N-[(4-bromo-5-isothiazolyl)methyl] side chain provides a handle for further functionalization, making it a valuable precursor in medicinal chemistry. Recent studies highlight its potential in modulating enzyme inhibition and receptor binding, topics that dominate academic and industrial discussions. Notably, the compound's lipophilicity and electronic properties are often cited in forums exploring structure-activity relationships (SAR), a hot topic in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many halogenated compounds, 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]- is designed for controlled reactivity, minimizing unwanted byproducts. This aligns with the green chemistry movement, a frequently searched term among sustainability-conscious researchers. Its stability under standard conditions further enhances its practicality in industrial-scale applications, addressing common queries about scalable synthesis and process optimization.

In conclusion, 3-Pyridinemethanamine, 6-bromo-N-[(4-bromo-5-isothiazolyl)methyl]- (CAS No. 2137827-69-9) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—resonate with current scientific priorities. As search trends indicate growing interest in heterocyclic chemistry and halogenated building blocks, this compound is poised to remain a focal point in cutting-edge research and development.